Cas no 1603-09-4 (Acetamide,2-[bis(2-chloroethyl)amino]-N-methyl-N-phenyl-, hydrochloride (1:1))

• Product Name: Acetamide,2-[bis(2-chloroethyl)amino]-N-methyl-N-phenyl-, hydrochloride (1:1)
• CAS No: 1603-09-4
• MF: C₁₃H₁₉Cl₃N₂O
• MW: 325.661760568619
• CID: 210252
• PubChem ID: 15343
• Update Time: 2025-04-19

Acetamide,2-[bis(2-chloroethyl)amino]-N-methyl-N-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[bis(2-chloroethyl)amino]-N-methyl-N-phenyl-, hydrochloride (1:1)
• bis(2-chloroethyl)-[2-(N-methylanilino)-2-oxoethyl]azanium,chloride
• 2-(Bis(2-chloroethyl)amino)-N-methyl acetanilide hydrochloride
• 1603-09-4
• ACETANILIDE, 2-(BIS(2-CHLOROETHYL)AMINO)-N-METHYL-, HYDROCHLORIDE

• Inchi： 1S/C13H18Cl2N2O.ClH/c1-16(12-5-3-2-4-6-12)13(18)11-17(9-7-14)10-8-15;/h2-6H,7-11H2,1H3;1H
• InChI Key： ICWUNMJSUFZPJB-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CCCl)CC(N(C)C1C=CC=CC=1)=O.[Cl-]

Computed Properties

• Exact Mass: 304.9078
• Monoisotopic Mass: 324.056296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.8

Experimental Properties

• Boiling Point: 333.9°Cat760mmHg
• Flash Point: 155.7°C
• PSA: 26.21